Cas no 733030-65-4 (5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline)

• Product Name: 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline
• CAS No: 733030-65-4
• MF: C₉H₉ClN₄S
• MW: 240.712558507919
• CID: 3106478
• PubChem ID: 2452109
• Update Time: 2025-07-23

5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]aniline
• CS-0220892
• EN300-07807
• G26361
• 997-234-7
• HMS1760G13
• 5-chloro-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]aniline
• 5-chloro-2-((4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl)aniline
• Z56960190
• SR-01000049276-1
• SR-01000049276
• AKOS000123434
• 5-chloro-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]aniline
• 733030-65-4
• 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline

• Inchi： 1S/C9H9ClN4S/c1-14-5-12-13-9(14)15-8-3-2-6(10)4-7(8)11/h2-5H,11H2,1H3
• InChI Key： ORIABKKRMMFJMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)SC1=NN=CN1C

Computed Properties

• Exact Mass: 240.0236452Da
• Monoisotopic Mass: 240.0236452Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82Ų

Additional information on 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline

5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline (CAS No. 733030-65-4): An Overview

5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline (CAS No. 733030-65-4) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro-substituted aniline moiety and a 4-methyl-1,2,4-triazole sulfanyl group. These structural features contribute to its diverse chemical and biological properties, making it an important molecule for both academic and industrial applications.

The molecular formula of 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline is C₉H₉ClN₄S, with a molecular weight of approximately 236.71 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 2-chloroaniline with 3-methylthio-1,2,4-triazole in the presence of appropriate catalysts and solvents. The synthesis process is highly reproducible and can be scaled up for industrial production.

In recent years, 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline has gained considerable attention due to its potential applications in medicinal chemistry. Research has shown that this compound exhibits significant biological activity, particularly in the areas of antifungal and antiviral properties. For instance, studies have demonstrated that it can effectively inhibit the growth of various fungal strains, making it a promising candidate for the development of new antifungal agents.

Beyond its antifungal properties, 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline has also been investigated for its potential as an antiviral agent. Recent research has highlighted its ability to inhibit the replication of certain viruses, including those responsible for respiratory infections. This makes it a valuable lead compound for further drug development efforts aimed at addressing viral diseases.

The mechanism of action of 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism involves the disruption of key cellular processes in target organisms, such as protein synthesis or membrane integrity. Additionally, the compound may interact with specific enzymes or receptors to exert its biological effects.

In addition to its biological activities, 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline has been studied for its physicochemical properties. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups.

The safety profile of 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline has been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be used with caution and appropriate personal protective equipment (PPE) to minimize any potential risks.

In conclusion, 5-Chloro-2-(4-methyl-4H-1,2,4-triazol-3-y\-l)sulfanylaniline (CAS No. 733030\-65\-4) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.